Cas no 2229081-08-5 (1-{3-(dimethylamino)phenylmethyl}cyclopropane-1-carboxylic acid)

• Product Name: 1-{3-(dimethylamino)phenylmethyl}cyclopropane-1-carboxylic acid
• CAS No: 2229081-08-5
• MF: C₁₃H₁₇NO₂
• MW: 219.279583692551
• CID: 5973429
• PubChem ID: 165882099
• Update Time: 2025-05-23

1-{3-(dimethylamino)phenylmethyl}cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{3-(dimethylamino)phenylmethyl}cyclopropane-1-carboxylic acid
• 2229081-08-5
• 1-{[3-(dimethylamino)phenyl]methyl}cyclopropane-1-carboxylic acid
• EN300-1821414

• Inchi： 1S/C13H17NO2/c1-14(2)11-5-3-4-10(8-11)9-13(6-7-13)12(15)16/h3-5,8H,6-7,9H2,1-2H3,(H,15,16)
• InChI Key： JYBYASZLBZVDDD-UHFFFAOYSA-N
• SMILES： OC(C1(CC2C=CC=C(C=2)N(C)C)CC1)=O

Computed Properties

• Exact Mass: 219.125928785g/mol
• Monoisotopic Mass: 219.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 40.5Ų

Additional information on 1-{3-(dimethylamino)phenylmethyl}cyclopropane-1-carboxylic acid

Introduction to 1-{3-(dimethylamino)phenylmethyl}cyclopropane-1-carboxylic acid (CAS No. 2229081-08-5)

1-{3-(dimethylamino)phenylmethyl}cyclopropane-1-carboxylic acid, identified by the CAS number 2229081-08-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a cyclopropane ring fused with an aromatic phenyl group, further functionalized with a dimethylamino side chain and a carboxylic acid moiety. The unique structural features of this molecule make it a promising candidate for various biochemical and pharmacological applications.

The structure of 1-{3-(dimethylamino)phenylmethyl}cyclopropane-1-carboxylic acid incorporates several key pharmacophoric elements that are known to enhance binding affinity and biological activity. The cyclopropane ring, a three-membered carbon heterocycle, is renowned for its rigid conformation, which can be crucial in optimizing interactions with biological targets. Additionally, the phenyl ring with a dimethylamino substituent introduces both hydrophobic and basic properties, potentially facilitating interactions with acidic or positively charged residues in proteins. The carboxylic acid group at the terminal position further enhances the molecule's solubility and reactivity, making it suitable for further derivatization and functionalization.

In recent years, there has been growing interest in exploring the pharmacological potential of cyclopropane-containing compounds due to their unique chemical properties and biological effects. Studies have demonstrated that molecules incorporating cyclopropane rings can exhibit potent activity against various diseases, including cancer, inflammation, and infectious disorders. The dimethylamino group in 1-{3-(dimethylamino)phenylmethyl}cyclopropane-1-carboxylic acid is particularly noteworthy, as it is often associated with enhanced binding interactions and improved pharmacokinetic profiles. This group can act as a hydrogen bond acceptor or participate in cation-π interactions, depending on the target receptor.

One of the most compelling aspects of this compound is its potential as a drug candidate. The combination of the cyclopropane ring and the aromatic phenyl group with dimethylamino substitution creates a multifaceted structure that can interact with multiple biological pathways simultaneously. This polypharmacicity is increasingly recognized as a valuable strategy in drug discovery, as it can lead to synergistic effects and reduced side effects. Current research is focused on identifying novel targets for 1-{3-(dimethylamino)phenylmethyl}cyclopropane-1-carboxylic acid, particularly in the realm of enzyme inhibition and receptor modulation.

The synthesis of 1-{3-(dimethylamino)phenylmethyl}cyclopropane-1-carboxylic acid presents both challenges and opportunities for chemists. The cyclopropane ring is notoriously difficult to introduce into complex molecules due to its high reactivity and strain energy. However, advances in synthetic methodologies have made it possible to incorporate cyclopropanes into larger frameworks with increasing efficiency. One common approach involves the use of metal-catalyzed cyclopropanation reactions or photochemical methods that allow for precise control over regioselectivity and stereochemistry. The carboxylic acid functionality can be introduced through oxidation or carboxylation reactions, while the phenyl ring with the dimethylamino substituent is typically obtained from commercially available precursors or synthesized via multi-step processes.

Recent studies have highlighted the biological activity of 1-{3-(dimethylamino)phenylmethyl}cyclopropane-1-carboxylic acid in several in vitro and in vivo models. For instance, preliminary experiments have shown that this compound exhibits inhibitory effects on certain enzymes implicated in cancer progression. The dimethylamino group, in particular, has been found to enhance binding affinity to these enzymes by forming critical hydrogen bonds or participating in electrostatic interactions. Additionally, the rigid cyclopropane ring may help stabilize the transition state during enzyme catalysis, leading to increased inhibitory potency.

The chemical properties of 1-{3-(dimethylamino)phenylmethyl}cyclopropane-1-carboxylic acid also make it an attractive scaffold for structure-activity relationship (SAR) studies. By systematically modifying various functional groups within the molecule, researchers can gain insights into how different structural elements contribute to biological activity. For example, replacing the dimethylamino group with other basic nitrogen-containing moieties could alter the compound's interaction profile with target proteins. Similarly, varying the substitution pattern on the phenyl ring could fine-tune hydrophobicity and electronic properties.

In conclusion, 1-{3-(dimethylamino)phenylmethyl}cyclopropane-1-carboxylic acid (CAS No. 2229081-08-5) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features—comprising a cyclopropane ring fused with an aromatic phenyl group substituted with dimethylation and a carboxylic acid moiety—make it a versatile scaffold for drug discovery efforts aimed at addressing various diseases. As research continues to uncover new therapeutic applications for this molecule, it is likely to play an increasingly important role in developing next-generation pharmaceuticals.